(E)-N'-(1-(3-hydroxy-1-oxo-1H-inden-2-yl)-3-methylbutylidene)-4-nitrobenzohydrazide

• IUPAC Name: N-[(E)-[1-(1-hydroxy-3-oxoinden-2-yl)-3-methylbutylidene]amino]-4-nitrobenzamide
• InChI: InChI=1S/C21H19N3O5/c1-12(2)11-17(18-19(25)15-5-3-4-6-16(15)20(18)26)22-23-21(27)13-7-9-14(10-8-13)24(28)29/h3-10,12,25H,11H2,1-2H3,(H,23,27)/b22-17+
• InChI Key: QELHAINPMNUTQC-OQKWZONESA-N
• Canonical SMILES: CC(C)CC(=NNC(=O)C1=CC=C(C=C1)[N+](=O)[O-])C2=C(C3=CC=CC=C3C2=O)O
• Isomeric SMILES: CC(C)C/C(=N\NC(=O)C1=CC=C(C=C1)[N+](=O)[O-])/C2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C21H19N3O5
• Molecular Weight: 393.4 g/mol

Description

(E)-N'-(1-(3-hydroxy-1-oxo-1H-inden-2-yl)-3-methylbutylidene)-4-nitrobenzohydrazide is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antihypertensive Applications

The compound shares structural similarities with various synthesized Schiff bases and hydrazides that have demonstrated notable antihypertensive α-blocking activity. A study outlined the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases as antihypertensive agents, showcasing the potential of structurally similar compounds in medicinal chemistry applications for cardiovascular diseases (Abdel-Wahab et al., 2008).

Polymer Synthesis

Another application involves the direct polycondensation process to create ordered polymers. The compound’s structural framework is related to those used in the study for synthesizing ordered poly(amide−acylhydrazide−amide) polymers from nonsymmetric monomers, indicating its potential use in advanced polymer synthesis for materials science (Yu et al., 1999).

Spectral Studies and Organic Synthesis

The compound's relevance extends to organic synthesis and spectral studies, where its structural analogs are utilized in synthesizing 1-methylbenzimidazoles. This suggests the compound's utility in facilitating organic reactions and contributing to the understanding of reaction mechanisms through spectral analysis (Ellis & Jones, 1974).

Xanthine Oxidase Inhibitory Activity

In a similar vein, hydrazones derived from structures akin to the compound of interest have been studied for their xanthine oxidase inhibitory activities. This suggests potential therapeutic applications in treating diseases like gout or hyperuricemia by inhibiting xanthine oxidase, an enzyme involved in uric acid production (Han et al., 2022).

Antimicrobial and Anticancer Activities

Furthermore, the structural framework of the compound is related to those in studies investigating antimicrobial and anticancer activities. This includes the synthesis of new 2-amino-1,3,4-oxadiazole derivatives with evaluated anti-Salmonella typhi activity and novel 3-acetyl-2,5-disubstituted-1,3,4-oxadiazolines with potential as antimicrobial agents (Salama, 2020; Paruch et al., 2020).